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An In-depth Technical Guide to the Structure of N-Nitrosothiazolidine-4-carboxylic Acid

For Researchers, Scientists, and Drug Development
Professionals
This document provides a comprehensive overview of the chemical structure, properties, and

synthesis of N-Nitrosothiazolidine-4-carboxylic acid (NTCA), a compound of interest in food

science, toxicology, and potentially in drug development due to its nature as an N-nitroso

derivative of a cyclic amino acid.

Chemical Structure and Properties
N-Nitrosothiazolidine-4-carboxylic acid is a derivative of the heterocyclic amino acid

thiazolidine-4-carboxylic acid (also known as thioproline). The core structure consists of a five-

membered thiazolidine ring, which contains both a sulfur and a nitrogen atom. The defining

feature of NTCA is the nitroso group (-N=O) attached to the nitrogen atom of the thiazolidine

ring (at position 3). A carboxylic acid group is substituted at position 4 of the ring.[1][2] This

compound is functionally related to alpha-amino acids.[1][2]

The IUPAC name for this compound is 3-nitroso-1,3-thiazolidine-4-carboxylic acid.[1] It is

classified as an organonitrogen and an organooxygen compound.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b027788?utm_src=pdf-interest
https://www.benchchem.com/product/b027788?utm_src=pdf-body
https://www.benchchem.com/product/b027788?utm_src=pdf-body
https://www.benchchem.com/product/b027788?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/4086428/
https://www.researchgate.net/publication/230075356_N-Nitrosothiazolidine_and_N-Nitrosothiazolidine-4-Carboxylic_Acid_in_Smoked_Meats_and_Fish
https://pubmed.ncbi.nlm.nih.gov/4086428/
https://www.researchgate.net/publication/230075356_N-Nitrosothiazolidine_and_N-Nitrosothiazolidine-4-Carboxylic_Acid_in_Smoked_Meats_and_Fish
https://pubmed.ncbi.nlm.nih.gov/4086428/
https://pubmed.ncbi.nlm.nih.gov/4086428/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram of Chemical Structure
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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